N-methylimidazo[1,2-a]pyridin-6-amine

• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: N-methylimidazo[1,2-a]pyridin-6-amine
• InChI: InChI=1S/C8H9N3/c1-9-7-2-3-8-10-4-5-11(8)6-7/h2-6,9H,1H3
• InChI Key: PMYLGTDKOUGYMN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CN2C=CN=C2C=C1

Description

N-methylimidazo[1,2-a]pyridin-6-amine is a heterocyclic compound that belongs to the class of imidazo[1,2-a]pyridines. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry. The structure of this compound consists of a fused bicyclic system containing an imidazole ring and a pyridine ring, with a methyl group attached to the nitrogen atom and an amine group at the 6th position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methylimidazo[1,2-a]pyridin-6-amine can be achieved through various synthetic routes. One common method involves the condensation of 2-aminopyridine with an appropriate aldehyde or ketone, followed by cyclization to form the imidazo[1,2-a]pyridine core. The reaction conditions typically involve the use of a strong acid catalyst, such as hydrochloric acid or sulfuric acid, and heating the reaction mixture to promote cyclization .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods often utilize automated systems to control reaction parameters, such as temperature, pressure, and reactant concentrations, to ensure consistent product quality and yield. The use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, is also becoming increasingly important in industrial production .

Chemical Reactions Analysis

Types of Reactions

N-methylimidazo[1,2-a]pyridin-6-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form N-oxide derivatives using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the compound can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride to form the corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent like dichloromethane at room temperature.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents such as tetrahydrofuran or ethanol under inert atmosphere.

Substitution: Various nucleophiles, such as alkyl halides or acyl chlorides, can be used in the presence of a base like triethylamine or pyridine.

Major Products Formed

Oxidation: N-oxide derivatives

Reduction: Amine derivatives

Substitution: Substituted imidazo[1,2-a]pyridines with different functional groups

Scientific Research Applications

N-methylimidazo[1,2-a]pyridin-6-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: this compound derivatives are investigated for their potential as therapeutic agents in the treatment of various diseases, such as tuberculosis and cancer.

Industry: The compound is used in the development of new materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of N-methylimidazo[1,2-a]pyridin-6-amine involves its interaction with specific molecular targets and pathways. For example, in the context of its anticancer activity, the compound may inhibit key enzymes involved in cell proliferation and survival, such as phosphatidylinositol-3-kinase (PI3K) and Akt. This inhibition can lead to the induction of apoptosis (programmed cell death) in cancer cells. Additionally, the compound may interfere with DNA replication and repair processes, further contributing to its cytotoxic effects .

Comparison with Similar Compounds

N-methylimidazo[1,2-a]pyridin-6-amine can be compared with other similar compounds, such as:

2-methylimidazo[1,2-a]pyridin-6-amine: Similar structure but with a methyl group at the 2nd position instead of the nitrogen atom.

7-methylimidazo[1,2-a]pyridin-6-amine: Similar structure but with a methyl group at the 7th position.

Imidazo[1,2-a]pyridine-3-carboxamides: These compounds have a carboxamide group at the 3rd position and exhibit different biological activities.

The uniqueness of this compound lies in its specific substitution pattern, which can significantly influence its chemical reactivity and biological activity compared to other imidazo[1,2-a]pyridine derivatives .